2-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine

• IUPAC Name: (4-ethoxyphenyl)-[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H27N5O2/c1-4-21-18-14-15(3)22-20(23-18)25-12-10-24(11-13-25)19(26)16-6-8-17(9-7-16)27-5-2/h6-9,14H,4-5,10-13H2,1-3H3,(H,21,22,23)
• InChI Key: CHSONDZKUYRABS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

2-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine is a useful research compound. Its molecular formula is C20H27N5O2 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.21647512 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has explored the synthesis of novel heterocyclic compounds derived from similar chemical structures, highlighting their potential as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, suggesting their potential utility in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Chromatographic Analysis

Structural analogs have been used in the study of structure-retention relationships in chromatographic processes. This research provides insights into how structural variations of piperazine derivatives affect their chromatographic behavior, which is crucial for analytical chemistry applications (Chilmonczyk et al., 2005).

Antihistaminic Activity

A series of compounds related to 2-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine were synthesized and tested for H1-antihistaminic activity. These studies provide valuable information for the development of new antihistaminic agents, which could lead to new treatments for allergies and related conditions (Iemura et al., 1986).

Antiproliferative Activity Against Cancer Cell Lines

Research on derivatives of structurally similar compounds has revealed their potential antiproliferative activity against various human cancer cell lines. This suggests the possible application of these compounds in cancer research, particularly in identifying new therapeutic agents for cancer treatment (Mallesha et al., 2012).